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Compound of Interest

Compound Name: Nigericin

Cat. No.: B15607558

Safe Handling and Emergency Protocols for
Nigericin
This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Nigericin. The following procedural guidance
outlines operational plans for safe handling, disposal, and emergency response.

Nigericin is a toxic substance that requires careful handling to mitigate health risks. It is
classified as toxic if swallowed or in contact with skin, fatal if inhaled, and causes serious skin
and eye irritation.[1][2] Exposure may also cause respiratory irritation.[1][2] Adherence to the
following protocols is critical to ensure personnel safety and environmental protection.

Hazard Classification and Quantitative Data

Nigericin's hazardous properties necessitate stringent safety measures. The following tables
summarize its GHS/OSHA hazard classifications and available toxicological data.

GHS Hazard Classifications
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Hazard Class Category Hazard Statement

H301: Toxic if

Acute Toxicity, Oral Category 3
swallowed[1][2]

- H311: Toxic in contact with
Acute Toxicity, Dermal Category 3

skin[1]
Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled[1]
) ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2

[2]

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A S
irritation[1][2]

| Specific Target Organ Toxicity | Category 3 | H335: May cause respiratory irritation[1][2] |

Toxicological Data

Test Species Route Value
LD50 Mouse Oral 190 mg/kg[3]
LD50 Mouse Intraperitoneal 2.5 mg/kg[3]

Occupational Exposure Limits (OELSs) have not been established for Nigericin.[2][4]

Operational Plan: Safe Handling Procedure

A systematic approach to handling Nigericin is crucial. Work should only be conducted by
trained personnel in a designated and properly equipped area.[3][5]

Engineering Controls and Preparation

» Ventilation: All work involving Nigericin powder or solutions must be conducted in a
chemical fume hood or other suitable ventilated enclosure to avoid dust and aerosol
formation.[2][4][5] Ensure the ventilation system is functioning correctly before starting work.
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o Safety Equipment: Confirm that a safety shower and an eyewash station are readily
accessible and unobstructed.[4][6]

» Area Designation: Designate a specific area for handling Nigericin to prevent cross-
contamination.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Nigericin. Inspect all PPE for integrity before
each use.[7]

o Eye and Face Protection: Wear chemical safety goggles that comply with OSHA 29 CFR
1910.133 or European Standard EN166.[4] A face shield may be required for splash
hazards.

o Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber).[4] Do not
wear leather or cotton gloves.[8]

o Body Protection: A lab coat or long-sleeved gown is required to protect skin and clothing.[4]
[6] For high-risk operations, a chemical-resistant suit or coveralls may be necessary.[3][9]

o Respiratory Protection: If engineering controls are insufficient or during procedures with a
high risk of aerosolization, a NIOSH/MSHA or European Standard EN 149 approved
respirator is required.[4][6]

Step-by-Step Handling
» Don PPE: Before entering the designated handling area, correctly don all required PPE.
* Weighing: Conduct weighing and aliquoting of solid Nigericin within a ventilated enclosure to

control dust.[6] Use tools like spatulas and weigh paper, and dispose of them as
contaminated solid waste.

» Solution Preparation: When dissolving, add the Nigericin powder slowly to the solvent to
prevent splashing.[6] Nigericin is soluble in organic solvents like ethanol and DMF.[10]

» Post-Handling: After handling, decontaminate the work area thoroughly.[6] Carefully remove
PPE to avoid self-contamination and wash hands and any exposed skin immediately with
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soap and water.[4][11] Do not eat, drink, or smoke in the work area.[2][4]

Workflow for Safe Handling of Nigericin
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Caption: A logical workflow for the safe handling of Nigericin, from preparation to post-handling
procedures.

Disposal Plan

All Nigericin waste is considered hazardous and must be handled according to local, state,
and federal regulations.[3] Do not dispose of Nigericin waste in household garbage or down
the sewage system.

e Solid Waste:

o Collect all contaminated disposables, such as gloves, weigh paper, pipette tips, and
excess Nigericin powder.

o Place these materials in a clearly labeled, sealed container designated for hazardous
chemical waste.[4][6]

e Liquid Waste:

o Collect agueous solutions or organic solvent solutions containing Nigericin in a
designated, labeled, and sealed hazardous waste container.[4]

o Ensure waste containers are compatible with the solvent used.

o Container Disposal: Puncture or otherwise render empty containers unusable to prevent re-
use before disposing of them as hazardous waste.[3]

Emergency Procedures

Immediate and appropriate action is critical in the event of a spill or personal exposure.

Spill Response

¢ Minor Spill (Contained in Fume Hood):

o Ensure PPE is worn, including respiratory protection.
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o Absorb liquid spills with an inert, non-combustible material (e.g., diatomite, universal
binders).[5] For solid spills, do not dry sweep; dampen with water to prevent dusting
before carefully sweeping up.[3]

o Collect all cleanup materials in a sealed, labeled container for hazardous waste disposal.

[4]

o Decontaminate the spill area with alcohol or another suitable disinfectant and wipe clean.

[5]

o Major Spill (Outside of Containment):
o Evacuate all personnel from the immediate area.[4][12]

o Alert others and notify the laboratory supervisor and institutional safety department
immediately.[13]

o If safe to do so, prevent further spread of the spill.

o Do not attempt to clean up a major spill unless you are trained and equipped to do so.[12]
Await the arrival of the emergency response team.

Personal Exposure

Immediate medical attention is required for all routes of exposure.[4] Show the Safety Data
Sheet (SDS) to the attending physician.[4]

e Skin Contact:
o Immediately remove all contaminated clothing while under a safety shower.[1][11][12]

o Wash the affected skin area thoroughly with soap and plenty of water for at least 15
minutes.[4][11]

o Seek immediate medical attention.[4]

o Eye Contact:
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o Immediately flush the eyes with copious amounts of water for at least 15 minutes at an
eyewash station.[1][12]

o While rinsing, hold the eyelids open to ensure water rinses the entire surface of the eye
and lids.[12]

o Remove contact lenses if present and easy to do so. Continue rinsing.[1][2]

o Seek immediate medical attention.[4]

e Inhalation:
o Move the exposed individual to fresh air at once.[1][4][11]

o If the person is not breathing, give artificial respiration. Do not use the mouth-to-mouth
method; use a pocket mask with a one-way valve or another proper respiratory device.[4]

o Call for immediate medical help.[1] Specific treatment is urgent.[1]
 Ingestion:

o Do NOT induce vomiting.[1][4]

o Rinse the mouth with water.[2][4]

o Call a poison control center or a physician immediately for medical help.[1][2][4]
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Emergency Response Workflow for Nigericin

Emergency Event

Spill Emergency Personal Exposure Emergency

A

Skin Contact: Eye Contact: Inhalation: Ingestion:
Assess Spill Size Remove clothing, wash Flush at eyewash Move to fresh air, Rinse mouth, DO NOT
with soap & water 15+ min station 15+ min give artificial respiration if needed induce vomiting

A A

Minor Spill: Major Spill: Seek IMMEDIATE
Clean up with proper PPE Evacuate & Alert Medical Attention
and spill kit Emergency Services (Bring SDS)

Click to download full resolution via product page

Caption: A flowchart outlining immediate actions for spill and personal exposure emergencies
involving Nigericin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Nigericin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607558#personal-protective-equipment-for-
handling-nigericin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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